Cas no 89360-54-3 (2-Dodecylbenzoic Acid)

2-Dodecylbenzoic Acid structure
2-Dodecylbenzoic Acid structure
Product Name:2-Dodecylbenzoic Acid
CAS No:89360-54-3
MF:C19H30O2
MW:290.440306186676
CID:603195
PubChem ID:122418
Update Time:2024-03-01

2-Dodecylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, dodecyl-
    • 2-dodecylbenzoic acid
    • dodecylbenzoic acid
    • 2dodecylbenzoic acid
    • WLPQHPARWSMVFW-UHFFFAOYSA-N
    • 2-Dodecylbenzoic Acid
    • Inchi: 1S/C19H30O2/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)19(20)21/h12-13,15-16H,2-11,14H2,1H3,(H,20,21)
    • InChI Key: WLPQHPARWSMVFW-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1CCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 290.225
  • Monoisotopic Mass: 290.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 37.3
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